Cas no 2309468-30-0 ((5-Amino-2-methoxypyridin-3-yl)methanol)

• Product Name: (5-Amino-2-methoxypyridin-3-yl)methanol
• CAS No: 2309468-30-0
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5325819
• Update Time: 2025-07-01

(5-Amino-2-methoxypyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Amino-2-methoxypyridin-3-yl)methanol
• Z3675090866

• Inchi： 1S/C7H10N2O2/c1-11-7-5(4-10)2-6(8)3-9-7/h2-3,10H,4,8H2,1H3
• InChI Key： MHBQXQGQYPWEQV-UHFFFAOYSA-N
• SMILES： O(C)C1C(CO)=CC(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: -0.4
• Topological Polar Surface Area: 68.4

Additional information on (5-Amino-2-methoxypyridin-3-yl)methanol

Comprehensive Overview of (5-Amino-2-methoxypyridin-3-yl)methanol (CAS No. 2309468-30-0)

(5-Amino-2-methoxypyridin-3-yl)methanol, with the CAS number 2309468-30-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the pyridine derivative family, characterized by its unique amino and methoxy functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and development.

The growing interest in (5-Amino-2-methoxypyridin-3-yl)methanol is driven by its potential applications in medicinal chemistry. Researchers are exploring its role in designing novel therapeutics, especially in areas like kinase inhibitors and anti-inflammatory agents. The compound's methanol moiety enhances its solubility, making it a versatile building block for further chemical modifications. Recent studies have highlighted its utility in high-throughput screening and structure-activity relationship (SAR) studies, aligning with the industry's focus on precision medicine.

From a synthetic perspective, CAS 2309468-30-0 is often synthesized through multi-step organic reactions, including amination and methoxylation processes. Its purity and stability are critical for reproducible results, which is why advanced analytical techniques like HPLC and NMR spectroscopy are employed for quality control. The compound's pyridine core also makes it a subject of interest in heterocyclic chemistry, a field that continues to expand due to its relevance in agrochemicals and materials science.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for (5-Amino-2-methoxypyridin-3-yl)methanol. This aligns with global trends toward sustainable chemical production, reducing waste and energy consumption. The compound's potential in biocatalysis and enzymatic transformations is another area of active exploration, addressing the demand for greener alternatives in industrial processes.

The commercial availability of CAS 2309468-30-0 has also made it a staple in contract research organizations (CROs) and academic laboratories. Its use in combinatorial chemistry libraries underscores its importance in accelerating drug discovery pipelines. As the pharmaceutical industry shifts toward personalized medicine, compounds like (5-Amino-2-methoxypyridin-3-yl)methanol are expected to play a pivotal role in developing targeted therapies.

For researchers and manufacturers, understanding the physicochemical properties of this compound is essential. Its melting point, solubility profile, and stability under various conditions are frequently searched topics in scientific databases. Additionally, its compatibility with automated synthesis platforms is a key consideration for labs adopting AI-driven drug discovery tools.

In summary, (5-Amino-2-methoxypyridin-3-yl)methanol (CAS 2309468-30-0) represents a versatile and promising compound in modern chemistry. Its applications span from pharmaceutical intermediates to material science innovations, reflecting its broad utility. As research continues to uncover new uses, this compound is poised to remain a focal point in scientific and industrial advancements.